Cas no 1105985-14-5 (2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1105985-14-5
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• MDL: MFCD18257252
• CID: 4847769
• PubChem ID: 118992101
• Update Time: 2023-11-24

2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TQU0357
• 2-Bromo-6-(difluoromethyl)nicotinic acid
• 2-Bromo-6-(difluoromethyl)pyridine-3-carboxylic acid
• 2-bromo-6-(difluoromethyl)pyridine-3-carboxylic acid

• MDL： MFCD18257252
• Inchi： 1S/C7H4BrF2NO2/c8-5-3(7(12)13)1-2-4(11-5)6(9)10/h1-2,6H,(H,12,13)
• InChI Key： JJQRCHXYOWXVAT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2